Cas no 90923-75-4 (1-Methyl-1H-indole-5-carbaldehyde)

1-Methyl-1H-indole-5-carbaldehyde structure
90923-75-4 structure
Product Name:1-Methyl-1H-indole-5-carbaldehyde
CAS No:90923-75-4
MF:C10H9NO
MW:159.184562444687
MDL:MFCD08271908
CID:802806
PubChem ID:7537534
Update Time:2024-10-26

1-Methyl-1H-indole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-1H-indole-5-carbaldehyde
    • 1H-Indole-5-carboxaldehyde,1-methyl-
    • 1-methylindole-5-carbaldehyde
    • 1-Methylindolecarbaldehyde
    • 1-Methyl-1H-indole-5-carboxaldehyde
    • 1H-Indole-5-carboxaldehyde, 1-methyl-
    • XIVDZBIBWGQOTI-UHFFFAOYSA-N
    • 5-formyl-1-methylindole
    • N-Methylindol-5-carbaldehyde
    • N-Methylindole-5-carbaldehyde
    • N-methylindole-5-carboxaldehyde
    • STK501443
    • SBB018852
    • KM2950
    • BDBM50037843
    • 1-Methyl-1H-indole-5-carboxaldehyde (ACI)
    • Indole-5-carboxaldehyde, 1-methyl- (7CI)
    • 1-Methylindole-5-carboxaldehyde
    • N-Methyl-5-indolecarboxaldehyde
    • 90923-75-4
    • EN300-1235019
    • SCHEMBL1125942
    • Z1201624481
    • Y11274
    • 1-methyl-1H-indole-5-carbaldehyde, AldrichCPR
    • MFCD08271908
    • 1-Methyl-1H-indole-5-carboxaldehyde, 97%
    • F8886-2498
    • CS-0061753
    • J-504890
    • AKOS000321365
    • CHEMBL3358224
    • ALBB-004944
    • SY081342
    • PS-6169
    • DTXSID90428739
    • MDL: MFCD08271908
    • Inchi: 1S/C10H9NO/c1-11-5-4-9-6-8(7-12)2-3-10(9)11/h2-7H,1H3
    • InChI Key: XIVDZBIBWGQOTI-UHFFFAOYSA-N
    • SMILES: O=CC1C=C2C=CN(C2=CC=1)C

Computed Properties

  • Exact Mass: 159.06800
  • Monoisotopic Mass: 159.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 22

Experimental Properties

  • Density: 1.1
  • Melting Point: 80-85 °C
  • Boiling Point: 318.7°C at 760 mmHg
  • Flash Point: 146.5°C
  • Refractive Index: 1.585
  • PSA: 22.00000
  • LogP: 1.99080
  • Sensitiveness: Air & Moisture Sensitive

1-Methyl-1H-indole-5-carbaldehyde Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Storage Condition:2-8°C

1-Methyl-1H-indole-5-carbaldehyde Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Methyl-1H-indole-5-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM115679-1g
1-methyl-1H-indole-5-carbaldehyde
90923-75-4 95%
1g
$316 2021-08-06
Alichem
A199007337-1g
1-Methyl-1H-indole-5-carbaldehyde
90923-75-4 95%
1g
$314.16 2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WT992-50mg
1-Methyl-1H-indole-5-carbaldehyde
90923-75-4 97%
50mg
¥116.0 2022-07-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WT992-5g
1-Methyl-1H-indole-5-carbaldehyde
90923-75-4 97%
5g
¥2355.0 2022-07-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WT992-200mg
1-Methyl-1H-indole-5-carbaldehyde
90923-75-4 97%
200mg
¥211.0 2022-07-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WT992-100mg
1-Methyl-1H-indole-5-carbaldehyde
90923-75-4 97%
100mg
216CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WT992-1g
1-Methyl-1H-indole-5-carbaldehyde
90923-75-4 97%
1g
¥692.0 2022-07-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WT992-250mg
1-Methyl-1H-indole-5-carbaldehyde
90923-75-4 97%
250mg
470CNY 2021-05-07
TRC
M219168-100mg
1-Methyl-1H-indole-5-carbaldehyde
90923-75-4
100mg
$ 70.00 2022-06-04
TRC
M219168-500mg
1-Methyl-1H-indole-5-carbaldehyde
90923-75-4
500mg
$ 230.00 2022-06-04

1-Methyl-1H-indole-5-carbaldehyde Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  12 h, rt
Reference
Synthesis and evaluation of selenium-containing indole chalcone and diarylketone derivatives as tubulin polymerization inhibition agents
Zhang, Shun; An, Baijiao; Li, Jiayan; Hu, Jinhui; Huang, Ling; et al, Organic & Biomolecular Chemistry, 2017, 15(35), 7404-7410

Production Method 2

Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Acetonitrile ;  2 h, reflux; 1 h, reflux
Reference
Design, synthesis and biological evaluation of a series of pyrano chalcone derivatives containing indole moiety as novel anti-tubulin agents
Wang, Guangcheng; Li, Chunyan; He, Lin; Lei, Kai; Wang, Fang; et al, Bioorganic & Medicinal Chemistry, 2014, 22(7), 2060-2079

Production Method 3

Reaction Conditions
1.1 Reagents: Magnesium ,  Lithium chloride Catalysts: Diisobutylaluminum hydride Solvents: Tetrahydrofuran ;  10 min, rt
1.2 1.5 h, rt
1.3 Reagents: Zinc chloride Solvents: Tetrahydrofuran ;  30 min, rt
1.4 Catalysts: Palladium diacetate ,  Tris(2-furyl)phosphine Solvents: Toluene ;  5 min, rt
1.5 Solvents: Tetrahydrofuran ;  rt → -20 °C; 15 h, -20 °C
1.6 Reagents: Ammonium chloride Solvents: Water
Reference
Palladium-Catalyzed Formylation of Arylzinc Reagents with S-Phenyl Thioformate
Haraguchi, Ryosuke ; Tanazawa, Sho-go; Tokunaga, Naoya; Fukuzawa, Shin-ichi, Organic Letters, 2017, 19(7), 1646-1649

Production Method 4

Reaction Conditions
1.1 Solvents: o-Xylene
Reference
Introduction of substituents in the benzene ring of indole. VIII. 1-Methylindole-5-carboxaldehyde
Terent'ev, A. P.; Ko, Pang-Lun; Preobrazhenskaya, M. N., Zhurnal Obshchei Khimii, 1962, 32, 1335-6

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium hydrogen sulfate Solvents: Dichloromethane ;  1 h, rt
1.2 3 d, 50 °C
Reference
Substitution at the indole 3 position yields highly potent indole combretastatins against human tumor cells
Alvarez, Raquel; Gajate, Consuelo; Puebla, Pilar; Mollinedo, Faustino; Medarde, Manuel; et al, European Journal of Medicinal Chemistry, 2018, 158, 167-183

Production Method 6

Reaction Conditions
1.1 Reagents: Sodium carbonate ,  Triethylsilane Catalysts: Palladium diacetate ,  2-(Dicyclohexylphosphino)biphenyl Solvents: Dimethylformamide ;  8 h, 65 °C
Reference
Palladium-Catalyzed Formylation of Aryl Halides with tert-Butyl Isocyanide
Jiang, Xiao; Wang, Jin-Mei; Zhang, Ying; Chen, Zhong; Zhu, Yong-Ming; et al, Organic Letters, 2014, 16(13), 3492-3495

Production Method 7

Reaction Conditions
1.1 Reagents: Magnesium Solvents: Tetrahydrofuran ;  30 min, 120 °C; 120 °C → 0 °C
1.2 30 min, 0 °C; 0 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Indole-substituted nickel dithiolene complexes in electronic and optoelectronic devices
Dalgleish, Simon; Labram, John G.; Li, Zhe; Wang, Jianpu; McNeill, Christopher R.; et al, Journal of Materials Chemistry, 2011, 21(39), 15422-15430

Production Method 8

Reaction Conditions
1.1 Reagents: Magnesium Solvents: Tetrahydrofuran ;  30 min, 120 °C; 120 °C → 0 °C
1.2 30 min, 0 °C
Reference
Formation of stable neutral copper bis-dithiolene thin films by potentiostatic electrodeposition
Dalgleish, Simon; Awaga, Kunio; Robertson, Neil, Chemical Communications (Cambridge, 2011, 47(25), 7089-7091

Production Method 9

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  0 °C; 30 min, 0 °C
1.2 Solvents: Dimethylformamide ;  0 °C; 0 °C → rt; 12 h, rt
1.3 Reagents: Citric acid Solvents: Water ;  rt
Reference
Identification of an indol-based multi-target kinase inhibitor through phenotype screening and target fishing using inverse virtual screening approach
Ostacolo, Carmine ; Di Sarno, Veronica; Lauro, Gianluigi ; Pepe, Giacomo; Musella, Simona; et al, European Journal of Medicinal Chemistry, 2019, 167, 61-75

Production Method 10

Reaction Conditions
1.1 Reagents: Sodium acetate ,  Triethylsilane Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: Acetonitrile ;  16 h, 60 °C
Reference
Palladium-catalyzed reductive carbonylation of (hetero)aryl halides and triflates using cobalt carbonyl as CO source
Dogga, Bhushanarao; Kumar, C. S. Ananda; Joseph, Jayan T., European Journal of Organic Chemistry, 2021, 2021(2), 309-313

Production Method 11

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  10 min, rt
1.2 rt → 35 °C; 18 h, 35 °C
Reference
Synthetic Lethality in Pancreatic Cancer: Discovery of a New RAD51-BRCA2 Small Molecule Disruptor That Inhibits Homologous Recombination and Synergizes with Olaparib
Bagnolini, Greta; Milano, Domenico; Manerba, Marcella; Schipani, Fabrizio; Ortega, Jose Antonio; et al, Journal of Medicinal Chemistry, 2020, 63(5), 2588-2619

Production Method 12

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Cobalt salophen complex ,  Ruthenium(2+), tris(1,10-phenanthroline-5,6-dione-κN1,κN10)-, (OC-6-11)-, hexafl… Solvents: Methanol ;  6 h, 65 °C
Reference
Replacement of Stoichiometric DDQ with a Low Potential o-Quinone Catalyst Enabling Aerobic Dehydrogenation of Tertiary Indolines in Pharmaceutical Intermediates
Li, Bao; Wendlandt, Alison E. ; Stahl, Shannon S., Organic Letters, 2019, 21(4), 1176-1181

Production Method 13

Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Hydrogen sulfate Solvents: Dichloromethane ;  1 h, rt
1.2 48 h, 50 °C
Reference
Methylsulfanylpyridine based diheteroaryl isocombretastatin analogs as potent anti-proliferative agents
Alvarez, Raquel; Aramburu, Laura; Gajate, Consuelo; Vicente-Blazquez, Alba; Mollinedo, Faustino; et al, European Journal of Medicinal Chemistry, 2021, 209,

Production Method 14

Reaction Conditions
1.1 Reagents: Sodium formate Catalysts: 1,2-Bis(diphenylphosphino)ethane ,  Palladium diacetate Solvents: Dimethyl sulfoxide ;  6 h, 120 °C
Reference
Palladium-catalyzed synthesis of aldehydes from aryl halides and tert-butyl isocyanide using formate salts as hydride donors
Zhang, Ying; Jiang, Xiao; Wang, Jin-Mei; Chen, Jing-Lei; Zhu, Yong-Ming, RSC Advances, 2015, 5(22), 17060-17063

1-Methyl-1H-indole-5-carbaldehyde Raw materials

1-Methyl-1H-indole-5-carbaldehyde Preparation Products

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.